Cas no 49558-20-5 (5-(aminooxy)methyl-2-nitrophenol)

• Product Name: 5-(aminooxy)methyl-2-nitrophenol
• CAS No: 49558-20-5
• MF: C₇H₈N₂O₄
• MW: 184.149421691895
• CID: 5986266
• PubChem ID: 12213978
• Update Time: 2025-11-02

5-(aminooxy)methyl-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 5-(aminooxy)methyl-2-nitrophenol
• 49558-20-5
• EN300-1854478
• 5-[(aminooxy)methyl]-2-nitrophenol

• Inchi： 1S/C7H8N2O4/c8-13-4-5-1-2-6(9(11)12)7(10)3-5/h1-3,10H,4,8H2
• InChI Key： VWJGCEMQLKAWQH-UHFFFAOYSA-N
• SMILES： O(CC1C=CC(=C(C=1)O)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 184.04840674g/mol
• Monoisotopic Mass: 184.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols

Additional information on 5-(aminooxy)methyl-2-nitrophenol

5-(Aminooxy)methyl-2-nitrophenol (CAS No. 49558-20-5): Properties, Applications, and Market Insights

5-(Aminooxy)methyl-2-nitrophenol (CAS No. 49558-20-5) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. This nitrophenol derivative features an aminooxy functional group, which makes it particularly valuable in various chemical synthesis and research applications. Its molecular formula is C₇H₈N₂O₄, and it is known for its distinct yellow crystalline appearance.

The compound's aminooxy group is a key feature that enables its use in bioconjugation and cross-linking reactions. Researchers often utilize 5-(aminooxy)methyl-2-nitrophenol as a building block in the synthesis of more complex molecules, particularly in the fields of biochemistry and pharmaceutical research. Its ability to form stable oxime bonds with carbonyl compounds makes it a valuable tool in protein labeling and drug development.

One of the most searched topics related to 5-(aminooxy)methyl-2-nitrophenol is its role in click chemistry. This modern synthetic approach, which has revolutionized drug discovery and materials science, often employs compounds like 5-(aminooxy)methyl-2-nitrophenol due to their high selectivity and efficiency. The compound's nitrophenol moiety also contributes to its reactivity, making it useful in photolabile protecting groups and light-sensitive applications.

In terms of physical properties, 5-(aminooxy)methyl-2-nitrophenol typically appears as a yellow to orange powder with a melting point range of 145-150°C. It is moderately soluble in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol, but has limited solubility in water. These solubility characteristics are frequently discussed in research forums, as they impact the compound's handling and application in various experimental setups.

The safety profile of 5-(aminooxy)methyl-2-nitrophenol is another area of frequent inquiry. While not classified as highly hazardous, proper laboratory precautions should be observed when handling this compound, including the use of personal protective equipment (PPE) such as gloves and safety goggles. Storage recommendations typically suggest keeping the material in a cool, dry place away from direct sunlight to maintain its stability.

Market trends indicate growing demand for 5-(aminooxy)methyl-2-nitrophenol, particularly in the pharmaceutical and biotechnology sectors. The global push for more efficient drug discovery methods and advanced bioconjugation techniques has increased interest in specialized building blocks like this compound. Current pricing for research quantities typically ranges between $50-$200 per gram, depending on purity and supplier.

Recent scientific publications have explored novel applications of 5-(aminooxy)methyl-2-nitrophenol in areas such as bioorthogonal chemistry and surface functionalization. These emerging applications align with current research trends focusing on precise molecular modifications and targeted drug delivery systems. The compound's versatility continues to make it a subject of ongoing investigation in academic and industrial laboratories worldwide.

For researchers considering 5-(aminooxy)methyl-2-nitrophenol for their work, several key suppliers offer the compound in various purity grades. Common questions in online forums often relate to optimal reaction conditions, compatibility with other functional groups, and purification methods. These practical considerations are crucial for achieving successful outcomes in experiments involving this specialized chemical.

The synthesis of 5-(aminooxy)methyl-2-nitrophenol typically involves multi-step organic reactions starting from commercially available 2-nitrophenol derivatives. The exact synthetic route may vary among manufacturers, with some employing innovative green chemistry approaches to improve yield and reduce environmental impact. These synthetic methodologies are frequently discussed in patent literature and specialized chemistry publications.

Looking ahead, the future applications of 5-(aminooxy)methyl-2-nitrophenol appear promising, particularly in the development of new diagnostic tools and therapeutic agents. Its unique combination of functional groups positions it as a valuable intermediate in cutting-edge research areas such as targeted cancer therapies and molecular imaging probes. As these fields continue to advance, the demand for specialized compounds like 5-(aminooxy)methyl-2-nitrophenol is expected to grow accordingly.

In conclusion, 5-(aminooxy)methyl-2-nitrophenol (CAS No. 49558-20-5) represents an important tool in modern chemical research with diverse applications across multiple scientific disciplines. Its unique properties and versatility ensure its continued relevance in both academic and industrial settings, making it a compound worthy of attention for researchers working in synthetic chemistry, biochemistry, and pharmaceutical development.